Cas no 338422-01-8 (1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL)

1-[(2,6-Dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol is a structurally complex organic compound featuring a dichlorophenylthio moiety linked to a fluorophenylpiperazine-substituted propanol backbone. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for receptor-targeted agents due to the presence of pharmacophoric elements such as the piperazine and fluorophenyl groups. The dichlorophenylthioether linkage may enhance metabolic stability, while the propanol segment could contribute to solubility and bioavailability. The compound’s design allows for selective interactions with biological targets, making it a candidate for further pharmacological evaluation. Its synthetic route and purity profile should be optimized to ensure reproducibility in research applications.
1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL structure
338422-01-8 structure
Product Name:1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
CAS No:338422-01-8
MF:C19H21Cl2FN2OS
MW:415.352245092392
CID:5270565
Update Time:2025-06-11

1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL
    • 1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
    • 1-(2,6-dichlorophenyl)sulfanyl-3-[4-(4-fluorophenyl)piperazin-1-yl]propan-2-ol
    • SMR000169951
    • Oprea1_043475
    • MLS000325635
    • HMS2462A06
    • Inchi: 1S/C19H21Cl2FN2OS/c20-17-2-1-3-18(21)19(17)26-13-16(25)12-23-8-10-24(11-9-23)15-6-4-14(22)5-7-15/h1-7,16,25H,8-13H2
    • InChI Key: YYILJCASTDQTHM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1SCC(CN1CCN(C2C=CC(=CC=2)F)CC1)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 410
  • XLogP3: 4.8
  • Topological Polar Surface Area: 52

1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
4H-479S-1MG
1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol
338422-01-8 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
4H-479S-5MG
1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol
338422-01-8 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
4H-479S-10MG
1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol
338422-01-8 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
4H-479S-50MG
1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol
338422-01-8 >90%
50mg
£77.00 2025-02-09
Key Organics Ltd
4H-479S-100MG
1-[(2,6-dichlorophenyl)sulfanyl]-3-[4-(4-fluorophenyl)piperazino]-2-propanol
338422-01-8 >90%
100mg
£110.00 2025-02-09

Additional information on 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL

Comprehensive Overview of 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL (CAS No. 338422-01-8)

The compound 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL (CAS No. 338422-01-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a dichlorophenyl moiety, a piperazine ring, and a propanol backbone makes it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its possible interactions with neurotransmitter systems, which could pave the way for novel treatments in neurological and psychiatric disorders.

In recent years, the demand for innovative compounds like 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL has surged, driven by advancements in drug discovery and personalized medicine. This compound's sulfanyl and fluorophenyl groups are key to its bioactivity, offering potential for high selectivity and efficacy. As the scientific community explores its mechanisms, questions such as "How does CAS 338422-01-8 interact with dopamine receptors?" or "What are the synthetic routes for 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL?" are frequently searched, reflecting its relevance in contemporary research.

The synthesis of 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve optimal yields. Its piperazino segment is particularly noteworthy, as it is a common pharmacophore in many CNS-active drugs. This has led to speculation about its potential applications in treating conditions like anxiety or depression, though further clinical validation is needed. The compound's propanol tail also contributes to its solubility and pharmacokinetic properties, making it a candidate for oral formulations.

From an industrial perspective, CAS 338422-01-8 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve efficiency in its production. Additionally, its structural features align with current trends in fragment-based drug design, where smaller molecular fragments are optimized for target binding. This approach is gaining traction as it accelerates the discovery of lead compounds with fewer side effects.

In summary, 1-[(2,6-DICHLOROPHENYL)SULFANYL]-3-[4-(4-FLUOROPHENYL)PIPERAZINO]-2-PROPANOL represents a fascinating intersection of chemistry and biology. Its potential applications, coupled with the growing interest in precision medicine, ensure its place in ongoing scientific discourse. As more data emerges, this compound may well become a cornerstone in the development of next-generation therapeutics.

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